Cas no 727689-19-2 (N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide
• CAS No: 727689-19-2
• MF: C₂₅H₂₆N₂O₅S
• MW: 466.549345493317
• CID: 5420200
• Update Time: 2025-07-15

N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-1,3-benzodioxol-5-yl-4-[[[[4-(1,1-dimethylethyl)phenyl]sulfonyl]amino]methyl]-
• N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide

• Inchi： 1S/C25H26N2O5S/c1-25(2,3)19-8-11-21(12-9-19)33(29,30)26-15-17-4-6-18(7-5-17)24(28)27-20-10-13-22-23(14-20)32-16-31-22/h4-14,26H,15-16H2,1-3H3,(H,27,28)
• InChI Key： KLIAOLHUSDGQOX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)C1=CC=C(CNS(C2=CC=C(C(C)(C)C)C=C2)(=O)=O)C=C1

Additional information on N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide

N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide (CAS No. 727689-19-2): An Overview

N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide (CAS No. 727689-19-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 727689-19-2, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide is notable for its intricate arrangement of functional groups. The molecule consists of a benzodioxole ring, a benzene ring with a tert-butyl sulfonamide substituent, and an amide linkage. The presence of these functional groups contributes to the compound's stability and reactivity, making it an interesting candidate for various chemical and biological studies.

Synthesis methods for N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide have been extensively explored in the literature. One common approach involves the reaction of 4-(aminomethyl)benzoic acid with 4-tert-butylbenzenesulfonyl chloride to form the intermediate sulfonamide derivative. Subsequently, this intermediate is coupled with 2H-1,3-benzodioxol-5-amine using a coupling agent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This multi-step synthesis process ensures high yields and purity of the final product.

In terms of biological activities, recent studies have highlighted the potential of N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

One of the key areas of interest is the pharmacological profile of N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is crucial for its potential use in treating neurological disorders. Furthermore, its low toxicity profile and favorable pharmacokinetic properties make it a promising candidate for further clinical development.

The mechanism of action of N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide has been a subject of extensive investigation. Research suggests that it exerts its effects through multiple pathways. For example, it has been shown to modulate the activity of key enzymes involved in inflammation and oxidative stress, such as COX (cyclooxygenase) and NOS (nitric oxide synthase). Additionally, it may interact with specific receptors or signaling pathways to exert its therapeutic effects.

In the context of clinical applications, several ongoing studies are exploring the potential uses of N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide. For instance, Phase I clinical trials are currently underway to evaluate its safety and efficacy in treating chronic inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Preliminary results from these trials are promising and suggest that this compound may offer a novel therapeutic option for patients suffering from these conditions.

Beyond its therapeutic potential, N-(2H-1,3-benzodioxol-5-yl)-4-(4-tert-butylbenzenesulfonamido)methylbenzamide has also been studied for its analytical applications. Its unique chemical structure makes it suitable for use as a reference standard in various analytical techniques such as HPLC (High Performance Liquid Chromatography) and MS (Mass Spectrometry). These applications are particularly important in quality control processes for pharmaceutical products.

In conclusion, N-(2H-1,3-benzodioxol-5-y l)-4-(4 - tert - but yl ben zenesu lfon am ido )meth ylbe nzami de (CAS No. 727689 - 19 - 2) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure, diverse biological activities, and favorable pharmacological properties make it an exciting area of study for scientists and researchers alike. As ongoing research continues to uncover new insights into its mechanisms and applications, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.